Cas no 678980-89-7 (1H-1,2,3-Triazole-4-propanoicacid,alpha-amino-(9CI))

• Product Name: 1H-1,2,3-Triazole-4-propanoicacid,alpha-amino-(9CI)
• CAS No: 678980-89-7
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 853053
• PubChem ID: 277807
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-propanoicacid,alpha-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-propanoicacid,alpha-amino-(9CI)
• 2-amino-3-(2H-triazol-4-yl)propanoic acid
• 678980-89-7
• 2-Amino-3-(1H-1,2,3-triazol-5-yl)propanoic acid
• 2-AMINO-3-(2H-1,2,3-TRIAZOL-4-YL)PROPANOIC ACID
• NSC-126833
• SCHEMBL4272240
• 678980-96-6
• SCHEMBL13284690
• NSC126833
• EN300-6234052

• Inchi： 1S/C5H8N4O2/c6-4(5(10)11)1-3-2-7-9-8-3/h2,4H,1,6H2,(H,10,11)(H,7,8,9)
• InChI Key： YCHNJQXUYMPHNB-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=NNN=1)N)=O

Computed Properties

• Exact Mass: 156.065
• Monoisotopic Mass: 156.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives